Cas no 85136-12-5 (tert-butyl 5-oxopyrrolidine-2-carboxylate)

• Product Name: tert-butyl 5-oxopyrrolidine-2-carboxylate
• CAS No: 85136-12-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD23844278
• CID: 727944
• PubChem ID: 13295412
• Update Time: 2025-06-12

tert-butyl 5-oxopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline, 5-oxo-,1,1-dimethylethyl ester
• (S)-2-PYRROLIDONE-5-CARBOXYLIC ACID T-BUTYL ESTER
• (2S)-5-oxo-proline tert-butyl ester
• (2S)-tert-butyl 5-oxopyrrolidine-2-carboxylate
• (S)-2-Pyrrolidone-5-carboxylicacidtert-butylester
• (S)-tert-butyl-5-oxopyrrolidine-2-carboxylate
• 5-Oxo-DL-proline 1,1-dimethylethyl ester
• Einecs 285-735-7
• tert-butyl (2S)-5-oxo-pyrrolidine-2-ca
• tert-Butyl (S)-5-oxo-2-pyrrolidinecarboxylate
• tert-butyl (S)-5-oxo-pyrrolidine-2-carboxylate
• tert-Butyl 5-oxo-2-pyrrolidinecarboxylate
• tert-butyl 5-oxo-DL-prolinate
• tert-butyl 5-oxopyrrolidine-2-carboxylate

• MDL： MFCD23844278
• Inchi： 1S/C9H15NO3/c1-9(2,3)13-8(12)6-4-5-7(11)10-6/h6H,4-5H2,1-3H3,(H,10,11)
• InChI Key： QXGSPAGZWRTTOT-UHFFFAOYSA-N
• SMILES： O(C(C1CCC(N1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.40000
• LogP: 0.93550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 5-oxopyrrolidine-2-carboxylate

Comprehensive Overview of tert-butyl 5-oxopyrrolidine-2-carboxylate (CAS No. 85136-12-5): Properties, Applications, and Industry Insights

tert-butyl 5-oxopyrrolidine-2-carboxylate (CAS No. 85136-12-5) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and specialty chemical manufacturing. This pyrrolidine derivative features a 5-oxo (γ-lactam) moiety and a tert-butyl ester group, making it a valuable intermediate for constructing complex molecular architectures. With the growing demand for N-heterocyclic building blocks in drug discovery, this compound has gained significant attention in recent years, particularly for developing protease inhibitors and CNS-active compounds.

The structural uniqueness of 85136-12-5 lies in its bifunctional nature – the 2-carboxylate group provides an excellent handle for further derivatization, while the 5-oxopyrrolidine core serves as a constrained scaffold mimicking natural amino acid conformations. Recent literature highlights its application in creating peptidomimetics, a hot topic in medicinal chemistry as researchers seek alternatives to traditional peptide drugs with improved metabolic stability. The tert-butyl protection strategy employed in this compound aligns with current trends in green chemistry, as it allows for mild deprotection conditions compared to other ester variants.

From a synthetic perspective, tert-butyl 5-oxopyrrolidine-2-carboxylate demonstrates excellent compatibility with modern cross-coupling reactions and catalytic hydrogenation processes. Its stability under various reaction conditions makes it particularly valuable for multi-step synthesis workflows, addressing the pharmaceutical industry's need for reliable intermediates in API production. Analytical data shows the compound typically appears as a white to off-white crystalline solid with good solubility in common organic solvents like dichloromethane, THF, and ethyl acetate, but limited water solubility – properties that facilitate its purification and handling in industrial settings.

The compound's role in asymmetric synthesis has become increasingly prominent, with several published routes demonstrating its conversion to chiral pyrrolidine-2-carboxylic acid derivatives. This aligns with the pharmaceutical industry's focus on enantiomerically pure compounds, as regulatory agencies emphasize the importance of stereochemical control in drug development. Recent patent analyses reveal growing interest in using 85136-12-5 as a precursor for biodegradable polymers and smart materials, expanding its applications beyond traditional medicinal chemistry.

Quality control aspects of tert-butyl 5-oxopyrrolidine-2-carboxylate typically involve HPLC purity assessment (>98%), residual solvent analysis, and confirmation of the tert-butyl group integrity via NMR spectroscopy. The compound's stability profile allows for long-term storage under inert atmosphere at 2-8°C, making it practical for inventory management. Suppliers often provide technical data sheets highlighting its non-hygroscopic nature – an important consideration for process chemists working with moisture-sensitive reactions.

Emerging research directions for CAS 85136-12-5 include its potential in click chemistry applications and as a scaffold for metal-organic frameworks (MOFs). The compound's balanced lipophilicity (predicted LogP ~1.2) makes it particularly interesting for developing blood-brain barrier permeable therapeutics, a major focus area in neurological drug development. Computational chemistry studies suggest the 5-oxopyrrolidine core can participate in diverse molecular recognition events, explaining its utility across multiple therapeutic target classes.

From a regulatory standpoint, tert-butyl 5-oxopyrrolidine-2-carboxylate is not currently classified as hazardous under major chemical inventories, though standard laboratory precautions apply during handling. Its environmental fate has been studied through biodegradation simulations, showing moderate persistence with low bioaccumulation potential – factors increasingly important in sustainable chemistry evaluations. The compound's REACH registration status and availability from multiple global suppliers ensure compliance with international chemical regulations for research and production use.

The market outlook for 85136-12-5 remains positive, driven by expanding applications in peptide therapeutics and small molecule drug development. Custom synthesis services now offer various derivatives of this scaffold, including isotope-labeled versions for metabolic studies. As the pharmaceutical industry continues to explore cyclic constrained amino acid analogs, the demand for high-quality tert-butyl 5-oxopyrrolidine-2-carboxylate is expected to grow steadily in coming years.